- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Halogen hydrides
Halogen hydrides, also known as hydrogen halides, are chemical compounds consisting of a hydrogen atom bonded to one of the five halogens: fluorine (F), chlorine (Cl), bromine (Br), iodine (I), or astatine (At). These molecules play crucial roles in various chemical reactions due to their high reactivity. Fluorine and chlorine hydrides are generally unstable gases at room temperature, while bromine and iodine hydrides can exist as liquids. Astatine hydride is highly unstable and difficult to isolate.
Fluorine hydride (HF) is a strong acid that dissolves in water with the release of hydrogen ions, making it highly corrosive. Chlorine hydride (HCl), bromine hydride (HBr), and iodine hydride (HI) are more stable but still exhibit acidic properties in aqueous solutions.
These compounds are important in many chemical industries, including organic synthesis, pharmaceuticals, and semiconductor manufacturing. They serve as precursors for various reagents and intermediates, facilitating the formation of complex molecules through substitution reactions or other mechanisms. However, due to their strong oxidizing properties, handling these hydrides requires careful safety measures to prevent hazardous conditions in laboratory settings.
-
The Role of DL-Methionine in Biopharmaceuticals: A Critical ReviewThe Role of DL-Methionine in Biopharmaceuticals: A Critical Review Dl-methionine, a sulfur-containing amino acid, plays a pivotal role in various biological and pharmaceutical applications. This article delves into the critical role of dl-methionine in biopharmaceuticals, exploring its synthesis, pharmacokinetics, therapeutic applications, and challenges. By examining recent advancements and exist...
-
Re-Evaluation of Chloramphenicol's Therapeutic Potential in Modern Chemical BiopharmaceuticalsRe-Evaluation of Chloramphenicol's Therapeutic Potential in Modern Chemical Biopharmaceuticals Introduction Chloramphenicol, a classic antibiotic discovered over six decades ago, has historically played a significant role in the treatment of bacterial infections. Despite its decline in popularity due to concerns over toxicity and the rise of alternative antibiotics, recent advancements in chemica...
-
The Pharmaceutical and Therapeutic Applications of Aluminum Hydroxide in Modern MedicineThe Pharmaceutical and Therapeutic Applications of Aluminum Hydroxide in Modern Medicine Introduction to Aluminum Hydroxide in Modern Medicine Aluminum hydroxide, a versatile chemical compound with the formula Al(OH)₃, has found significant applications in both pharmaceutical and therapeutic realms. Its unique properties make it invaluable in treating various medical conditions, from gastrointest...
-
The Pharmacological Properties and Therapeutic Applications of Avermectin B1The Pharmacological Properties and Therapeutic Applications of Avermectin B1 Introduction to Avermectin B1 Avermectin B1 is a macrocyclic lactone compound that belongs to the avermectin family, a group of natural products isolated from the soil bacterium *Streptomyces avermitilis*. These compounds have gained significant attention in the field of pharmacology and biomedicine due to their potent a...
-
The Therapeutic Potential of L-Glutamine in Modern BiopharmaceuticalsThe Therapeutic Potential of L-Glutamine in Modern Biopharmaceuticals Introduction to L-Glutamine: A Bioactive Molecule with Multifaceted Applications L-Glutamine, an amino acid that serves as a crucial building block for proteins, has garnered significant attention in the fields of chemistry and biomedicine due to its diverse therapeutic potential. As a conditionally essential nutrient, L-Glutam...
